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molecular formula C9H11NO2 B1323074 2-Methyl-3-(pyridin-3-yl)propanoic acid CAS No. 1017146-67-6

2-Methyl-3-(pyridin-3-yl)propanoic acid

Cat. No. B1323074
CAS RN: 1017146-67-6
M. Wt: 165.19 g/mol
InChI Key: DZRWATJWDHWPJW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08518948B2

Procedure details

Diethyl 2-(1-(pyridin-3-yl)propan-2-yl)malonate (2.00 g, 7.55 mmol) was refluxed in conc. HCl (30 ml) for 16 h. The reaction mixture was neutralized using solid sodium bicarbonate (pH˜7) and extracted with ethyl acetate. The combined ethyl acetate layer was washed with brine, dried over anhydrous sodium sulfate, filtered and concentrated in vacuo to afford 580 mg (46.4%) of 2-((pyridin-3-yl)methyl)propanoic acid as a brown semi solid.
Name
Diethyl 2-(1-(pyridin-3-yl)propan-2-yl)malonate
Quantity
2 g
Type
reactant
Reaction Step One
Name
HCl
Quantity
30 mL
Type
solvent
Reaction Step One
Name
sodium bicarbonate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
2-((pyridin-3-yl)methyl)propanoic acid
Yield
46.4%

Identifiers

REACTION_CXSMILES
[N:1]1[CH:6]=[CH:5][CH:4]=[C:3]([CH2:7][CH:8](C(C(OCC)=O)C(OCC)=O)[CH3:9])[CH:2]=1.[C:21](=[O:24])(O)[O-:22].[Na+]>Cl>[N:1]1[CH:6]=[CH:5][CH:4]=[C:3]([CH2:7][CH:8]([CH3:9])[C:21]([OH:22])=[O:24])[CH:2]=1 |f:1.2|

Inputs

Step One
Name
Diethyl 2-(1-(pyridin-3-yl)propan-2-yl)malonate
Quantity
2 g
Type
reactant
Smiles
N1=CC(=CC=C1)CC(C)C(C(=O)OCC)C(=O)OCC
Name
HCl
Quantity
30 mL
Type
solvent
Smiles
Cl
Step Two
Name
sodium bicarbonate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C([O-])(O)=O.[Na+]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
extracted with ethyl acetate
WASH
Type
WASH
Details
The combined ethyl acetate layer was washed with brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous sodium sulfate
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo

Outcomes

Product
Name
2-((pyridin-3-yl)methyl)propanoic acid
Type
product
Smiles
N1=CC(=CC=C1)CC(C(=O)O)C
Measurements
Type Value Analysis
AMOUNT: MASS 580 mg
YIELD: PERCENTYIELD 46.4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.